Cipatinib
Description
Cipatinib is an oral tyrosine kinase inhibitor targeting both HER-1 and HER-2 receptors.
Scientific Research Applications
Tyrosine Kinase Inhibition
Cipatinib is a novel tyrosine kinase inhibitor targeting both EGFR and HER2/neu. A phase I trial focused on its use in HER2-positive patients with advanced breast cancer. This study assessed cipatinib's safety, dose-limiting toxicities, and maximum-tolerated dose, highlighting its potential in cancer therapy (Wang et al., 2018).
Hepatic Conditions
While not directly related to Cipatinib, research on hepatic conditions provides context for its potential applications. Studies on hepatocellular carcinoma, cirrhosis, and hepatic encephalopathy offer insights into the complex interplay of inflammation, fibrosis, and angiogenesis, which are relevant to Cipatinib's action as a tyrosine kinase inhibitor (Saito et al., 2016). Additionally, treatments for hepatic encephalopathy in cirrhotic patients, like the use of L-ornithine and phenylacetate, reveal the significance of managing ammonia levels, which could intersect with Cipatinib's therapeutic effects in liver-related cancers (Davies et al., 2009).
Pharmacokinetic Studies
Understanding the pharmacokinetics of drugs like Cipatinib in patients with liver impairment is crucial. A semi-mechanistic model predicting drug clearance in liver cirrhosis provides valuable insights for tailoring treatments with drugs such as Cipatinib in hepatic conditions (Johnson et al., 2010).
properties
Product Name |
Cipatinib |
|---|---|
IUPAC Name |
NONE |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>5 years if stored properly |
solubility |
Soluble in DMSO, not in water |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
Cipatinib. |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-[(3S)-4-[4-(1,1-difluoroethyl)phenyl]pyrrolidin-3-yl]-2-[4-(dimethylamino)phenyl]acetamide](/img/structure/B1192442.png)
